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Compound Focus: Tiadinil

CAS No.: 223580-51-6

Cat. No.: S003940

The table below summarizes the key physicochemical properties and available environmental fate data for

tiadinil. Please note that some critical fate data are not available in the searched literature.

. Data

Property Value Conditions |/ Notes
Source
Molecular Formula C11H10CIN3OS - [1][2]
Molecular Mass 267.73 - [1] [2]
Melting Point 111-113°C - [1] [2]
Water Solubility 13.2 mg/L Moderate; at 20°C and pH 7 [1]
Vapor Pressure 1.03x 1073 Low volatility; at 20°C [1]
mPa
Octanol-Water Partition 3.68 (as Log P) at 25°C; indicates potential for [2]
Coefficient (Log P) bioaccumulation
Dissociation Constant (pKa) 10.52 £ 0.70 Predicted [2]
Soil Degradation (DTso) Not Available Aerobic degradation data is [1]
missing
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. Data
Property Value Conditions |/ Notes
Source
Aqueous Photolysis DTso Not Available Data is missing [1]
Aqueous Hydrolysis DTso Not Available Data is missing [1]

Conceptual Workflow for Environmental Fate
Assessment

For a comprehensive risk assessment of a chemical like tiadinil, researchers use a tiered approach that

integrates experimental data and model predictions. The following diagram outlines this conceptual

workflow.
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A conceptual workflow for environmental fate and risk assessment.

Guidance on Key Experimental Protocols

The U.S. EPA and scientific literature provide standardized methodologies for core environmental fate

studies [3] [4]. The table below outlines the purpose and general approach for these key tests.
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Study Type Core Objective Key Parameters & Methodological Notes

Hydrolysis Determines breakdown Assesses effect of pH and temperature; DTso (half-life)
rate in water. is a key output [4].

Photolysis Measures degradation Conducted in water and soil; uses simulated sunlight to

Soil Metabolism

by sunlight.

Evaluates degradation in
soil.

determine degradation rate [4].

Aerobic/anaerobic conditions; measures formation of
metabolites and mineralization [4].

Field Studies decline under Measures overall loss from plant/soil; accounts for all
Dissipation real-world conditions. processes (volatilization, leaching, degradation) [4].
Leaching & Predicts mobility and Batch equilibrium studies determine Kd (adsorption
Adsorption groundwater potential. coefficient) and Koc (organic-carbon partition

coefficient) [4].

Environmental Modeling and Distribution

When experimental data are available, Multimedia Fate and Transport Models are used to predict a
chemical's distribution and persistence in the environment (air, water, soil, sediment) [5] [6]. These models
integrate chemical properties, emission data, and environmental characteristics to simulate concentration

levels [3].

A primary challenge is incorporating spatial variability, as factors like soil organic carbon and climate
significantly impact chemical fate [6]. Spatially Resolved Models and Atmospheric Transport Models
(ATMs) address this, providing higher-resolution predictions for regional assessments or long-range

transport potential [6].

Tiadinil acts as a host plant defense inducer (elicitor) rather than a direct fungicide [1] [7]. It activates the
plant's own defense mechanisms, such as Systemic Acquired Resistance (SAR), making it a valuable

component in resistance management strategies [7].

Research Recommendations
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¢ Prioritize Fate Experiments: The most critical need is generating definitive data for hydrolysis,
aqueous photolysis, and soil degradation half-lives.

o Utilize Predictive Models: Even with data gaps, apply existing fate models using estimated
properties to identify potential exposure hotspots.

¢ Investigate Metabolites: The environmental fate and toxicity of tiadinil's transformation products are
unknown and should be characterized.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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